Cas no 1261826-93-0 (Ethyl 3-(5'-hydroxy-2'-(trifluoromethyl)phenyl)propionate)

• Product Name: Ethyl 3-(5'-hydroxy-2'-(trifluoromethyl)phenyl)propionate
• CAS No: 1261826-93-0
• MF: C₁₂H₁₃F₃O₃
• MW: 262.225034475327
• CID: 4984608
• Update Time: 2025-05-20

Ethyl 3-(5'-hydroxy-2'-(trifluoromethyl)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(5'-hydroxy-2'-(trifluoromethyl)phenyl)propionate

• Inchi： 1S/C12H13F3O3/c1-2-18-11(17)6-3-8-7-9(16)4-5-10(8)12(13,14)15/h4-5,7,16H,2-3,6H2,1H3
• InChI Key： RXPBYGFVPCKKSO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1CCC(=O)OCC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 3-(5'-hydroxy-2'-(trifluoromethyl)phenyl)propionate

Ethyl 3-(5'-Hydroxy-2'-(Trifluoromethyl)phenyl)propionate (CAS No. 1261826-93-0): An Overview

Ethyl 3-(5'-Hydroxy-2'-(trifluoromethyl)phenyl)propionate (CAS No. 1261826-93-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure featuring a trifluoromethyl group and a hydroxy substituent, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The trifluoromethyl group is known for its strong electron-withdrawing properties, which can significantly influence the pharmacological behavior of the molecule. This group enhances the lipophilicity and metabolic stability of the compound, making it more suitable for drug development. The hydroxy substituent, on the other hand, can participate in hydrogen bonding and other interactions with biological targets, potentially enhancing the compound's affinity and selectivity.

Recent studies have explored the potential of Ethyl 3-(5'-Hydroxy-2'-(trifluoromethyl)phenyl)propionate in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound possesses anti-inflammatory properties, which could be beneficial in conditions such as arthritis and inflammatory bowel disease (IBD). The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS, which are key players in the inflammatory response.

In addition to its anti-inflammatory effects, Ethyl 3-(5'-Hydroxy-2'-(trifluoromethyl)phenyl)propionate has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt cellular signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of Ethyl 3-(5'-Hydroxy-2'-(trifluoromethyl)phenyl)propionate have also been studied extensively. Its high lipophilicity facilitates good absorption and distribution within the body, while its metabolic stability ensures a longer half-life. These properties are crucial for developing effective drug formulations with optimal dosing regimens.

From a synthetic chemistry perspective, Ethyl 3-(5'-Hydroxy-2'-(trifluoromethyl)phenyl)propionate can be prepared through a series of well-defined steps. The synthesis typically involves the reaction of a trifluoromethylated benzene derivative with an appropriate propionic acid ester, followed by hydroxylation to introduce the hydroxy group. The synthetic route is scalable and can be adapted for large-scale production, making it feasible for industrial applications.

In conclusion, Ethyl 3-(5'-Hydroxy-2'-(trifluoromethyl)phenyl)propionate (CAS No. 1261826-93-0) is a versatile compound with promising therapeutic potential. Its unique chemical structure confers favorable pharmacological properties that make it an attractive candidate for further research and development in the fields of inflammation and cancer therapy. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical applications.